Cas no 2408958-41-6 (4-ethynyl-1-methyl-1H-pyrazole-3-carbonitrile)

• Product Name: 4-ethynyl-1-methyl-1H-pyrazole-3-carbonitrile
• CAS No: 2408958-41-6
• MF: C₇H₅N₃
• MW: 131.134700536728
• CID: 5308834
• Update Time: 2026-03-10

4-ethynyl-1-methyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carbonitrile, 4-ethynyl-1-methyl-
• 4-Ethynyl-1-methyl-1H-pyrazole-3-carbonitrile
• 4-ethynyl-1-methyl-1H-pyrazole-3-carbonitrile

• Inchi： 1S/C7H5N3/c1-3-6-5-10(2)9-7(6)4-8/h1,5H,2H3
• InChI Key： PROGMCMXWIETMH-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C#C)C(C#N)=N1

Additional information on 4-ethynyl-1-methyl-1H-pyrazole-3-carbonitrile

Comprehensive Overview of 4-ethynyl-1-methyl-1H-pyrazole-3-carbonitrile (CAS No. 2408958-41-6)

4-ethynyl-1-methyl-1H-pyrazole-3-carbonitrile (CAS No. 2408958-41-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyrazole core and ethynyl functional group, serves as a versatile building block for synthesizing more complex molecules. Its molecular structure, which includes a carbonitrile moiety, enhances its reactivity, making it invaluable for cross-coupling reactions and click chemistry applications.

In recent years, the demand for 4-ethynyl-1-methyl-1H-pyrazole-3-carbonitrile has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a precursor for designing kinase inhibitors and anticancer agents. The compound's ability to act as a pharmacophore in bioactive molecules has made it a focal point in the development of targeted therapies. Additionally, its heterocyclic nature aligns with the growing trend of using nitrogen-containing compounds in modern pharmaceuticals.

Beyond pharmaceuticals, 4-ethynyl-1-methyl-1H-pyrazole-3-carbonitrile is also explored in agrochemical formulations. Its structural features contribute to the synthesis of novel pesticides and herbicides, addressing the global need for sustainable crop protection solutions. The compound's stability under various environmental conditions further enhances its utility in this sector.

From a material science perspective, the ethynyl group in 4-ethynyl-1-methyl-1H-pyrazole-3-carbonitrile enables its use in polymer chemistry and nanotechnology. It serves as a key intermediate for creating conductive polymers and advanced coatings, which are critical for electronics and renewable energy technologies. The compound's compatibility with click chemistry protocols also opens doors for designing functional materials with tailored properties.

One of the most frequently searched questions about 4-ethynyl-1-methyl-1H-pyrazole-3-carbonitrile revolves around its synthetic routes. The compound is typically prepared through multi-step organic reactions, including Sonogashira coupling and cyclization processes. Researchers often optimize these methods to improve yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications.

Another hot topic is the safety profile of 4-ethynyl-1-methyl-1H-pyrazole-3-carbonitrile. While it is not classified as a hazardous substance, proper handling protocols are essential to avoid exposure. Users frequently inquire about storage conditions and compatibility with other reagents, highlighting the need for detailed technical data sheets and safety guidelines.

The versatility of 4-ethynyl-1-methyl-1H-pyrazole-3-carbonitrile is further evidenced by its role in catalysis and ligand design. Its nitrogen-rich structure makes it an excellent candidate for coordinating with transition metals, facilitating catalytic cycles in organic transformations. This aspect is particularly relevant to the pharmaceutical industry, where efficient catalysis is crucial for scalable synthesis.

In conclusion, 4-ethynyl-1-methyl-1H-pyrazole-3-carbonitrile (CAS No. 2408958-41-6) stands out as a multifunctional compound with broad applications across diverse scientific disciplines. Its unique chemical properties, combined with its relevance to current research trends, ensure its continued prominence in both academic and industrial settings. As innovation in organic synthesis and materials science progresses, this compound is poised to play an even more significant role in shaping future technologies.